Cas no 2460751-03-3 (6-({1-[(Tert-butoxy)carbonyl]azepan-3-yl}(methyl)amino)pyridazine-3-carboxylic acid)

• Product Name: 6-({1-[(Tert-butoxy)carbonyl]azepan-3-yl}(methyl)amino)pyridazine-3-carboxylic acid
• CAS No: 2460751-03-3
• MF: C₁₇H₂₆N₄O₄
• MW: 350.412744045258
• CID: 6214437
• PubChem ID: 165830745
• Update Time: 2025-06-14

6-({1-[(Tert-butoxy)carbonyl]azepan-3-yl}(methyl)amino)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6739102
• 6-({1-[(tert-butoxy)carbonyl]azepan-3-yl}(methyl)amino)pyridazine-3-carboxylic acid
• 2460751-03-3
• 6-({1-[(Tert-butoxy)carbonyl]azepan-3-yl}(methyl)amino)pyridazine-3-carboxylic acid

• Inchi： 1S/C17H26N4O4/c1-17(2,3)25-16(24)21-10-6-5-7-12(11-21)20(4)14-9-8-13(15(22)23)18-19-14/h8-9,12H,5-7,10-11H2,1-4H3,(H,22,23)
• InChI Key： LELBRNKQHDHTKS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC(C1)N(C1=CC=C(C(=O)O)N=N1)C)=O

Computed Properties

• Exact Mass: 350.19540532g/mol
• Monoisotopic Mass: 350.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.9Ų

Additional information on 6-({1-[(Tert-butoxy)carbonyl]azepan-3-yl}(methyl)amino)pyridazine-3-carboxylic acid

Research Brief on 6-({1-[(Tert-butoxy)carbonyl]azepan-3-yl}(methyl)amino)pyridazine-3-carboxylic acid (CAS: 2460751-03-3)

In recent years, the compound 6-({1-[(Tert-butoxy)carbonyl]azepan-3-yl}(methyl)amino)pyridazine-3-carboxylic acid (CAS: 2460751-03-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The presence of both a pyridazine ring and a tert-butoxycarbonyl (Boc)-protected azepane moiety makes it a versatile scaffold for further chemical modifications and biological evaluations.

The primary objective of recent studies involving this compound has been to explore its role as a key intermediate in the synthesis of pharmacologically active molecules. Researchers have focused on optimizing its synthetic pathways to improve yield and purity, which are critical for scaling up production. Additionally, its potential as a building block for the development of protease inhibitors and kinase modulators has been investigated, given its ability to interact with specific enzymatic active sites.

Methodologically, the synthesis of 6-({1-[(Tert-butoxy)carbonyl]azepan-3-yl}(methyl)amino)pyridazine-3-carboxylic acid typically involves multi-step organic reactions, including amide coupling and Boc protection/deprotection strategies. Advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm the structural integrity and purity of the compound. Recent studies have also utilized computational modeling to predict its binding affinity and interaction mechanisms with target proteins, providing valuable insights for further drug design.

Preliminary results from in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain proteases and kinases, suggesting its potential as a lead compound for further optimization. Moreover, its stability under physiological conditions has been evaluated, with findings indicating reasonable pharmacokinetic properties. These results underscore the compound's suitability for further preclinical development.

In conclusion, 6-({1-[(Tert-butoxy)carbonyl]azepan-3-yl}(methyl)amino)pyridazine-3-carboxylic acid represents a promising candidate in the realm of medicinal chemistry. Its synthetic accessibility, coupled with its biological activity, positions it as a valuable tool for drug discovery efforts. Future research directions may include detailed structure-activity relationship (SAR) studies and in vivo efficacy evaluations to fully realize its therapeutic potential.